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Compound of Interest

Compound Name: 5'-Chloro-5'-deoxyadenosine

Cat. No.: B559659 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of 5'-Chloro-5'-deoxyadenosine, a nucleoside analog vital for

research in areas such as anticancer agent biosynthesis.[1] Adherence to these guidelines is

essential for ensuring the safety of all laboratory personnel and maintaining a secure research

environment.

Essential Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment required when

handling 5'-Chloro-5'-deoxyadenosine. This compound is classified with the GHS07

pictogram, indicating it is harmful.[2][3] Hazard statements associated with this chemical are

H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye

irritation), and H335 (May cause respiratory irritation).[2][3][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b559659?utm_src=pdf-interest
https://www.benchchem.com/product/b559659?utm_src=pdf-body
https://www.nscc.edu/documents/security/hazardous-chemical-standard-operating.pdf
https://www.benchchem.com/product/b559659?utm_src=pdf-body
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/highly-actuely-toxic-materials-sop.pdf
https://www.sigmaaldrich.com/JP/ja/product/chemscenellcpreferredpartner/ciah98d204b7?context=bbe
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/highly-actuely-toxic-materials-sop.pdf
https://www.sigmaaldrich.com/JP/ja/product/chemscenellcpreferredpartner/ciah98d204b7?context=bbe
https://www.biosynth.com/p/NC05644/892-48-8-5-chloro-5-deoxyadenosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b559659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification Rationale

Hand Protection
Chemical-resistant

gloves
Nitrile or latex

To prevent skin

contact and irritation

(H315).[2][3]

Body Protection Laboratory coat
Long-sleeved, fully

buttoned

To protect skin and

clothing from spills

and contamination.

Eye Protection Safety goggles
Chemical splash

goggles

To prevent serious

eye irritation from

splashes or aerosols

(H319).[2][3]

Respiratory Protection
N95 respirator or

higher

When handling

powder outside of a

fume hood

To avoid inhalation of

dust and potential

respiratory irritation

(H335).[2][3]

Foot Protection Closed-toe shoes ---

Standard laboratory

practice to protect

against spills and

falling objects.

Procedural Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of 5'-
Chloro-5'-deoxyadenosine, from preparation to waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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